Cas no 1780733-50-7 (2',3',4',5'-Tetrahydro-1,1'-biphenyl-2-carboxylic acid)

• Product Name: 2',3',4',5'-Tetrahydro-1,1'-biphenyl-2-carboxylic acid
• CAS No: 1780733-50-7
• MF: C₁₃H₁₄O₂
• MW: 202.249063968658
• CID: 5043261
• PubChem ID: 20404542
• Update Time: 2024-03-01

2',3',4',5'-Tetrahydro-1,1'-biphenyl-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(cyclohexen-1-yl)benzoic acid
• 2-(cyclohex-1-en-1-yl)benzoic acid
• 2',3',4',5'-Tetrahydro-1,1'-biphenyl-2-carboxylic acid

• Inchi： 1S/C13H14O2/c14-13(15)12-9-5-4-8-11(12)10-6-2-1-3-7-10/h4-6,8-9H,1-3,7H2,(H,14,15)
• InChI Key： YOOCSGZDVJOPBI-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1C1=CCCCC1)=O

Computed Properties

• Exact Mass: 202.099379685g/mol
• Monoisotopic Mass: 202.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids